methyl 4-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate

• IUPAC Name: methyl 4-[[2-(5-chloro-2-methoxy-N-methylsulfonylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C18H19ClN2O6S/c1-26-16-9-6-13(19)10-15(16)21(28(3,24)25)11-17(22)20-14-7-4-12(5-8-14)18(23)27-2/h4-10H,11H2,1-3H3,(H,20,22)
• InChI Key: QPECMHJHTBYITL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)N(CC(=O)NC2=CC=C(C=C2)C(=O)OC)S(=O)(=O)C
• Molecular Formula: C18H19ClN2O6S
• Molecular Weight: 426.9 g/mol

Description

Methyl 4-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate is a compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzoate ester family, and it has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 4-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
Methyl 4-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has been found to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been found to have a positive effect on the immune system and to be effective in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate in lab experiments is its wide range of biochemical and physiological effects. This makes it a valuable tool for researchers in a variety of fields. However, one of the limitations of using this compound is its potential toxicity, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving methyl 4-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate. Some possible areas of research include further studies on its mechanism of action, its potential applications in the treatment of various diseases, and its potential use as a tool for drug discovery. Additionally, there is a need for further studies on the safety and toxicity of this compound, particularly in relation to its use in lab experiments.

Scientific Research Applications

Methyl 4-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.